Cas no 83783-57-7 (Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(3-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt)

Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(3-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt structure
83783-57-7 structure
Product Name:Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(3-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt
CAS No:83783-57-7
MF:C32H32F3N3O4S
MW:611.674397468567
CID:726171
PubChem ID:25090839
Update Time:2025-04-19

Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(3-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt Chemical and Physical Properties

Names and Identifiers

    • Benzoxazolium,3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(3-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-,inner salt
    • 3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(3-sulphonatobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]prop-1-enyl]-5-phenylbenzoxazolium
    • EINECS 280-791-9
    • DTXSID701100383
    • Benzoxazolium, 3-ethyl-2-[3-[1-ethyl-1,3-dihydro-3-(3-sulfobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene]-1-propen-1-yl]-5-phenyl-, inner salt
    • 3-Ethyl-2-(3-(1-ethyl-1,3-dihydro-3-(3-sulphonatobutyl)-5-(trifluoromethyl)-2H-benzimidazol-2-ylidene)prop-1-enyl)-5-phenylbenzoxazolium
    • 83783-57-7
    • Inchi: 1S/C32H32F3N3O4S/c1-4-36-26-16-15-25(32(33,34)35)21-27(26)38(19-18-22(3)43(39,40)41)30(36)12-9-13-31-37(5-2)28-20-24(14-17-29(28)42-31)23-10-7-6-8-11-23/h6-17,20-22H,4-5,18-19H2,1-3H3
    • InChI Key: QZPYAODVJORLHZ-UHFFFAOYSA-N
    • SMILES: S(C(C)CCN1C(/C=C/C=C2\N(CC)C3C=C(C4C=CC=CC=4)C=CC=3O\2)=[N+](CC)C2C=CC(C(F)(F)F)=CC1=2)(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 611.206562
  • Monoisotopic Mass: 611.206562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 8
  • Complexity: 1090
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.9
  • XLogP3: 6.9
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